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Compound of Interest

Compound Name: Lauric acid-13C-1

Cat. No.: B1612441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and quality

control for Lauric Acid-1-¹³C (Dodecanoic acid-1-¹³C). Lauric acid, a saturated fatty acid, and its

isotopically labeled forms are crucial for metabolic research, lipidomics, and as internal

standards in mass spectrometry-based quantification.[1][2][3] This document compiles data

from various suppliers to offer a comparative analysis of the available standards.

Chemical and Physical Properties
Lauric Acid-1-¹³C is a stable, isotopically labeled version of lauric acid, where the carbon atom

at the C-1 position is replaced by a ¹³C isotope. This labeling provides a distinct mass shift,

facilitating its use as an internal standard for the quantification of endogenous lauric acid by

GC- or LC-MS.[4]

Table 1: General and Chemical Properties of Lauric Acid-1-¹³C
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Property Value Source

Chemical Formula CH₃(CH₂)₁₀¹³CO₂H Sigma-Aldrich

C₁₁[¹³C]H₂₄O₂ Cayman Chemical, GlpBio

Molecular Weight 201.31 g/mol

Sigma-Aldrich, Cambridge

Isotope Laboratories,

MedChemExpress

201.3 g/mol Cayman Chemical, GlpBio

CAS Number 93639-08-8

Sigma-Aldrich, Cayman

Chemical, Cambridge Isotope

Laboratories, GlpBio

Synonyms Dodecanoic acid-1-¹³C
Sigma-Aldrich, Cayman

Chemical

Appearance Solid Sigma-Aldrich, GlpBio

Crystalline solid Cayman Chemical

Table 2: Physical and Spectroscopic Data of Lauric Acid-1-¹³C

Property Value Source

Melting Point 44-46 °C (lit.) Sigma-Aldrich

Boiling Point 225 °C/100 mmHg (lit.) Sigma-Aldrich

Flash Point 113 °C (closed cup) Sigma-Aldrich

Mass Shift M+1 Sigma-Aldrich

InChI Key
POULHZVOKOAJMA-

HNHCFKFXSA-N

Sigma-Aldrich, Cayman

Chemical

Quality Control and Purity Analysis
The quality and purity of isotopically labeled standards are paramount for their application in

quantitative studies. Suppliers typically provide a Certificate of Analysis with key data on
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isotopic and chemical purity.

Table 3: Purity and Isotopic Enrichment of Lauric Acid-1-¹³C from Various Suppliers

Supplier Isotopic Purity Chemical Purity Analytical Methods

Sigma-Aldrich 99 atom % ¹³C Not specified Not specified

Cayman Chemical Not specified ≥95% Not specified

Cambridge Isotope

Laboratories
99% 98% Not specified

GlpBio Not specified >95.00% ¹H-NMR, HPLC

MedChemExpress Not specified 99.8% Not specified

Experimental Protocols
While detailed experimental protocols are specific to each analytical laboratory, a generalized

workflow for the quality control of stable isotope-labeled compounds like Lauric Acid-1-¹³C is

presented below. This process ensures the identity, purity, and isotopic enrichment of the

material.

Raw Material
(Lauric Acid-1-¹³C)

Identity Confirmation
(MS, NMR)

Sampling Chemical Purity
(GC, HPLC)

Isotopic Enrichment
(Mass Spectrometry) Qualified ProductMeets Specifications Certificate of Analysis

Generation

Click to download full resolution via product page

General Quality Control Workflow for Lauric Acid-1-¹³C.

Methodology Overview:

Identity Confirmation: The structural identity of the compound is confirmed using techniques

like Mass Spectrometry (MS) to verify the molecular weight and Nuclear Magnetic

Resonance (NMR) spectroscopy to confirm the molecular structure and the position of the

¹³C label.
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Chemical Purity: The chemical purity is assessed using chromatographic methods such as

Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). These

techniques separate the main compound from any impurities.

Isotopic Enrichment: The isotopic purity, or the percentage of molecules containing the ¹³C

isotope at the specified position, is determined using high-resolution Mass Spectrometry.

This ensures the accuracy of the labeled standard for quantitative applications.

Applications in Research
Lauric Acid-1-¹³C is primarily used as an internal standard for the accurate quantification of

lauric acid in various biological samples using GC- or LC-MS. It is also utilized in metabolic flux

analysis and lipidomics research to trace the metabolic fate of lauric acid. Studies have shown

that lauric acid can induce the activation of NF-κB and the expression of COX-2 and other

inflammatory markers.

Storage and Handling
For long-term stability, Lauric Acid-1-¹³C should be stored at -20°C. Cambridge Isotope

Laboratories suggests storing it at room temperature away from light and moisture. It is

supplied as a solid and should be handled in accordance with standard laboratory safety

procedures. For solubility, it can be dissolved in DMF, DMSO, and ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Lauric Acid-1-¹³C Certificate of
Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1612441#lauric-acid-13c-1-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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